Cas no 1031042-01-9 (3-chloro-N-(3-cyclopropaneamidophenyl)benzamide)
3-chloro-N-(3-cyclopropaneamidophenyl)benzamide Chemical and Physical Properties
Names and Identifiers
-
- CHEMBL1081895
- 1031042-01-9
- 3-CHLORO-N-(3-CYCLOPROPANEAMIDOPHENYL)BENZAMIDE
- BDBM50312134
- 3-chloro-N-(3-(cyclopropanecarboxamido)phenyl)benzamide
- Z316731180
- AKOS008107902
- EN300-26867800
- 3-chloro-N-(3-cyclopropaneamidophenyl)benzamide
-
- Inchi: 1S/C17H15ClN2O2/c18-13-4-1-3-12(9-13)17(22)20-15-6-2-5-14(10-15)19-16(21)11-7-8-11/h1-6,9-11H,7-8H2,(H,19,21)(H,20,22)
- InChI Key: DVPJKCSLNVJDNB-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC(=C1)C(NC1=CC=CC(=C1)NC(C1CC1)=O)=O
Computed Properties
- Exact Mass: 314.0822054g/mol
- Monoisotopic Mass: 314.0822054g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 425
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 58.2Ų
3-chloro-N-(3-cyclopropaneamidophenyl)benzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26867800-0.05g |
3-chloro-N-(3-cyclopropaneamidophenyl)benzamide |
1031042-01-9 | 95.0% | 0.05g |
$2755.0 | 2025-03-20 | |
| 1PlusChem | 1P0297JV-50mg |
3-chloro-N-(3-cyclopropaneamidophenyl)benzamide |
1031042-01-9 | 90% | 50mg |
$3467.00 | 2023-12-26 |
3-chloro-N-(3-cyclopropaneamidophenyl)benzamide Related Literature
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
Additional information on 3-chloro-N-(3-cyclopropaneamidophenyl)benzamide
Introduction to 3-chloro-N-(3-cyclopropaneamidophenyl)benzamide (CAS No. 1031042-01-9) and Its Emerging Applications in Chemical Biology
3-chloro-N-(3-cyclopropaneamidophenyl)benzamide, identified by the chemical identifier CAS No. 1031042-01-9, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the class of benzamide derivatives, characterized by its structural motif of a benzene ring linked to an amide group. The presence of a chlorine substituent at the 3-position and a cyclopropane-amidophenyl moiety at the nitrogen position imparts unique electronic and steric properties, making it a promising candidate for various biochemical applications.
The molecular structure of 3-chloro-N-(3-cyclopropaneamidophenyl)benzamide (CAS No. 1031042-01-9) consists of a benzamide core with functional groups that enhance its interactability with biological targets. The chlorine atom at the 3-position of the benzene ring increases electrophilicity, facilitating nucleophilic substitution reactions that are pivotal in drug design. Concurrently, the cyclopropane ring introduces conformational rigidity, which can influence binding affinity and selectivity in protein interactions. These structural features make it an intriguing scaffold for developing novel bioactive molecules.
In recent years, there has been growing interest in exploring the pharmacological potential of benzamide derivatives like 3-chloro-N-(3-cyclopropaneamidophenyl)benzamide (CAS No. 1031042-01-9). Benzamides are well-documented for their role as modulators of various biological pathways, including enzyme inhibition and receptor binding. The specific substitution pattern in this compound suggests its utility in targeting enzymes involved in inflammatory responses, neurodegenerative diseases, and metabolic disorders. Preliminary studies have highlighted its potential as an inhibitor of certain proteases, which are critical in modulating cellular processes.
One of the most compelling aspects of 3-chloro-N-(3-cyclopropaneamidophenyl)benzamide (CAS No. 1031042-01-9) is its versatility in medicinal chemistry applications. The chlorine substituent allows for further derivatization through cross-coupling reactions, enabling the synthesis of analogs with tailored biological activities. Additionally, the cyclopropane moiety has been shown to enhance binding affinity to certain protein targets by introducing steric constraints that improve receptor interactions. These attributes make it a valuable building block for structure-activity relationship (SAR) studies aimed at optimizing drug candidates.
Recent advancements in computational chemistry have further accelerated the exploration of 3-chloro-N-(3-cyclopropaneamidophenyl)benzamide (CAS No. 1031042-01-9). Molecular docking simulations have been employed to predict its binding interactions with various biomolecules, providing insights into potential mechanisms of action. These computational approaches have complemented experimental efforts by identifying promising lead compounds for further optimization. The integration of machine learning algorithms has also enabled rapid screening of large libraries of derivatives, streamlining the drug discovery process.
The compound’s potential extends beyond traditional pharmaceutical applications into agrochemicals and material science. Its unique structural features make it a candidate for designing novel pesticides or bioactive materials with enhanced efficacy and selectivity. The chlorine atom’s reactivity allows for modifications that could improve environmental stability or bioavailability, depending on the intended application. Such versatility underscores the importance of benzamide derivatives like 3-chloro-N-(3-cyclopropaneamidophenyl)benzamide (CAS No. 1031042-01-9) in multidisciplinary research.
Current research is also focusing on understanding the metabolic fate and toxicological profile of 3-chloro-N-(3-cyclopropaneamidophenyl)benzamide (CAS No. 1031042-01-9). In vitro studies have begun to elucidate its degradation pathways and interaction with cytochrome P450 enzymes, which are crucial for drug metabolism. These investigations are essential for assessing its safety profile and predicting potential side effects in vivo. By gaining insights into these processes, researchers can design derivatives with improved pharmacokinetic properties.
The synthesis methodologies for producing high-purity batches of 3-chloro-N-(3-cyclopropaneamidophenyl)benzamide (CAS No. 1031042-01-9) have also seen significant refinement. Modern synthetic routes leverage catalytic processes and green chemistry principles to enhance yield and minimize waste generation. Such advancements not only improve cost-efficiency but also align with sustainable practices in chemical manufacturing. The development of scalable synthetic protocols is critical for transitioning promising compounds like this one from laboratory research to industrial applications.
In conclusion, 3-chloro-N-(3-cyclopropaneamidophenyl)benzamide (CAS No. 1031042-01-9) represents a fascinating example of how structural innovation can drive therapeutic discovery in chemical biology. Its unique combination of functional groups offers multiple avenues for further exploration, from enzyme inhibition to material science applications. As research continues to uncover new possibilities, this compound stands out as a cornerstone in the development of next-generation bioactive molecules.
1031042-01-9 (3-chloro-N-(3-cyclopropaneamidophenyl)benzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)